Cas no 2228795-00-2 (1-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228795-00-2
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6434048
• PubChem ID: 165648187
• Update Time: 2025-05-22

1-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine
• [1-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1747450
• 2228795-00-2

• Inchi： 1S/C15H21N/c1-14(2)9-15(14,10-16)13-8-4-6-11-5-3-7-12(11)13/h4,6,8H,3,5,7,9-10,16H2,1-2H3
• InChI Key： WLFYGMYJGJLGNX-UHFFFAOYSA-N
• SMILES： NCC1(C2=CC=CC3CCCC2=3)CC1(C)C

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine

1-(2,3-Dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine

The compound 1-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No: 2228795-00-2) is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of amines and features a unique combination of structural elements that make it intriguing for both academic and industrial purposes.

Key structural features of this compound include a cyclopropane ring substituted with two methyl groups and an indene moiety attached via a methylene group to an amine functional group. The indene structure, which is a bicyclic system consisting of a benzene ring fused to a cyclopropane ring, contributes to the molecule's stability and reactivity. The presence of the cyclopropane ring introduces additional strain and reactivity, making this compound a valuable substrate for various organic transformations.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and material science. For instance, researchers have explored the use of such compounds in the development of novel pharmaceutical agents due to their unique pharmacokinetic properties and potential bioactivity. The indene moiety, on the other hand, has been shown to enhance the molecule's ability to interact with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In terms of synthesis, 1-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine can be prepared through various routes, including alkylation reactions or coupling reactions involving appropriate precursors. The choice of synthetic pathway depends on the availability of starting materials and the desired level of stereochemical control. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving scalability.

The amine functional group in this compound plays a crucial role in its reactivity and applications. Amines are known for their ability to participate in nucleophilic substitutions, additions, and other transformations that are essential in organic synthesis. In particular, the primary amine group in this molecule can serve as a versatile building block for constructing more complex structures or as a site for post-synthesis modifications.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for its safe handling and disposal. Recent research has focused on evaluating the biodegradability of similar compounds under various environmental conditions, providing insights into their persistence in natural systems. This information is critical for industries aiming to develop sustainable chemical processes.

In conclusion, 1-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No: 2228795-00-2) is a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure offers opportunities for innovative research while posing challenges in terms of synthesis and application optimization. As scientific understanding continues to evolve, this compound is likely to find new roles in advancing both academic knowledge and industrial practices.